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An In-Depth Technical Guide to Commercial Suppliers of 3-Bromobenzenesulfonyl Chloride
for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the commercial landscape for 3-
bromobenzenesulfonyl chloride (CAS No. 2905-24-0), a critical reagent in synthetic organic
chemistry and drug discovery. The focus is to empower researchers, scientists, and drug
development professionals with the necessary information to make informed procurement
decisions based on technical specifications, supplier reliability, and application-specific
requirements.

Introduction to 3-Bromobenzenesulfonyl Chiloride: A
Versatile Synthetic Building Block

3-Bromobenzenesulfonyl chloride is an organosulfur compound with the chemical formula
CeH4BrClO2S.[1] It serves as a versatile building block in organic synthesis, primarily for the
introduction of the 3-bromobenzenesulfonyl group into molecules. This moiety is frequently
utilized in the development of novel therapeutic agents. For instance, it is a key intermediate in
the synthesis of N-sulfonylanthranilic acid derivatives and potent P1' benzenesulfonyl azacyclic
urea HIV protease inhibitors.[2] The presence of the bromine atom on the aromatic ring offers a
strategic handle for further functionalization through cross-coupling reactions, such as Suzuki
or Heck couplings, thereby enabling the construction of complex molecular architectures.[1]
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Key Quality Parameters and Specifications for 3-
Bromobenzenesulfonyl Chloride

When sourcing 3-bromobenzenesulfonyl chloride, it is crucial to consider several key quality
parameters to ensure the reliability and reproducibility of experimental results. The required
purity and specifications are dictated by the intended application. For instance, early-stage
discovery chemistry may tolerate a lower purity grade, whereas later-stage process
development and scale-up demand higher purity and well-characterized material.

Key specifications to evaluate include:

o Purity: Typically determined by Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC). A purity of 296% is common, with higher grades of >98% also
available.

e Appearance: The compound is generally a clear, colorless to pale yellow liquid.[1][3]

e Chemical Identity: Confirmed by techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

o Physical Properties: Parameters like refractive index, melting point, and boiling point are
important indicators of purity. The refractive index is typically in the range of 1.5895-1.5945
at 20°C.[1][3]

The following table summarizes the typical physical and chemical properties of 3-
bromobenzenesulfonyl chloride:
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Property Value Source(s)
CAS Number 2905-24-0 [3][41[5]
Molecular Formula CeHaBrClO2S [3][6]
Molecular Weight 255.52 g/mol [61[7]
Appearance C.:Ieér colorless to pale yellow Be
liquid

Melting Point 31-33°C [2][8]
Boiling Point 90-91 °C @ 0.5 mmHg [21[81[9]
Density ~1.773 g/mL at 25 °C [2][9]
Refractive Index n20/D 1.593 [2][9]

Comparative Analysis of Commercial Suppliers

A wide range of chemical suppliers offer 3-bromobenzenesulfonyl chloride. The choice of
supplier will depend on factors such as required purity, available quantity, cost, and the level of
documentation provided. The following table provides a comparative overview of several
prominent suppliers.
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. Product . Available
Supplier Purity/Grade .
Name/Number Quantities
: : 3-
Sigma-Aldrich
- ) Bromobenzenesulfony  96% 19, 59
(MilliporeSigma) ]
| chloride (545716)
3-
Thermo Scientific
) Bromobenzenesulfony  97% 59
Chemicals
| chloride
3-
Tokyo Chemical
Bromobenzenesulfony  >98.0% (GC) 25¢g, 100g
Industry (TCI) )
| Chloride (B2389)
3-
Biosynth Bromobenzenesulfony  Not specified Inquire
| chloride (FB46315)
3-
Oakwood Chemical Bromobenzenesulfony  Not specified 19, 5g, 259, 100g
| chloride (003578)
3-
Manchester Organics Bromobenzenesulfony  Not specified Inquire (509 in stock)
| chloride
3-
BLD Pharm Bromobenzenesulfony  Not specified Inquire
| chloride
3-
SynQuest )
Bromobenzenesulfony  98% Inquire

Laboratories

| chloride (P612-A-42)

Supplier Selection Criteria: A Scientist's Perspective

Choosing the right supplier is a critical step that can significantly impact the outcome of a

research project. Here are some expert insights to guide your decision-making process:
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o Purity and Application: For sensitive applications such as catalysis or the synthesis of final
drug compounds, a higher purity grade (>98%) is recommended to avoid the interference of
impurities in the reaction. For routine derivatizations or initial screening studies, a lower
purity grade may be acceptable and more cost-effective.

o Documentation and Traceability: Reputable suppliers provide comprehensive
documentation, including a Certificate of Analysis (CoA) with lot-specific purity data and a
Safety Data Sheet (SDS). This documentation is essential for quality control, safety, and
regulatory compliance. Suppliers like Sigma-Aldrich and TCI are known for their robust
documentation.[9]

o Supplier Reputation and Consistency: Established suppliers with a long history in the market
often provide better batch-to-batch consistency, which is crucial for long-term research
projects and the development of scalable synthetic routes.

o Technical Support: The availability of knowledgeable technical support can be invaluable for
troubleshooting experiments or obtaining additional information about the product.

 Availability and Lead Times: For time-sensitive projects, it is important to confirm the
availability and estimated delivery time of the product. Some suppliers may have local stock,
which can significantly reduce lead times.[5][10]

Experimental Protocol: Safe Handling and Storage
of 3-Bromobenzenesulfonyl Chloride

Adherence to safe handling and storage protocols is paramount when working with 3-
bromobenzenesulfonyl chloride, which is classified as a corrosive substance.

Personal Protective Equipment (PPE):
o Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.
Handling Procedure:

o Work in a well-ventilated fume hood.
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e The compound is moisture-sensitive; handle it under an inert atmosphere (e.g., nitrogen or
argon) to prevent degradation.[2]

e Use clean, dry glassware and syringes/needles for transfers.

 In case of skin or eye contact, immediately flush with copious amounts of water for at least
15 minutes and seek medical attention.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as water, bases, and strong oxidizing agents.

o Storage under an inert atmosphere is recommended for long-term stability.[7]

Workflow for Procurement and Quality Verification

The following diagram illustrates a systematic workflow for the procurement and quality
verification of 3-bromobenzenesulfonyl chloride.

Caption: Workflow for procuring and verifying 3-bromobenzenesulfonyl chloride.

Conclusion

The selection of a commercial supplier for 3-bromobenzenesulfonyl chloride should be a
well-informed decision based on a thorough evaluation of product quality, supplier reliability,
and the specific requirements of the intended application. By following the guidelines outlined
in this technical guide, researchers and drug development professionals can confidently source
high-quality reagents, thereby contributing to the success and reproducibility of their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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